Cas no 227758-96-5 (O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• CAS No: 227758-96-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD15071872
• CID: 2847217
• PubChem ID: 56605015
• Update Time: 2025-11-01

O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• 1,2-Piperidinedicarboxylic acid,
• Methyl (2S,5R)-1-Boc-5-hydroxypiperidine-2-carboxylate
• PS-19566
• SCHEMBL8518904
• 227758-96-5
• (2S,5R)-1-tert-butyl 2-Methyl 5-hydroxypiperidine-1,2-dicarboxylate
• E73645
• 1,2-Piperidinedicarboxylicacid,5-hydroxy-,1-(1,1-dimethylethyl)2-methylester,(2S,5R)-
• 1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,5R)-
• 1-tert-Butyl 2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• DTXSID30717896

• MDL： MFCD15071872
• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-7-8(14)5-6-9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： SCKQPFVBRJQINF-BDAKNGLRSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)OC)CC1

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Additional information on O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate

O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 227758-96-5): A Comprehensive Overview

O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 227758-96-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a (2S,5R)-hydroxypiperidine dicarboxylate, is characterized by its unique structural features and chemical properties, making it an essential building block in the synthesis of various bioactive molecules.

The (2S,5R)-hydroxypiperidine dicarboxylate structure consists of a piperidine ring with a hydroxyl group at the C-5 position and two carboxylic acid functionalities at the C-1 and C-2 positions. The tert-butyl and methyl esters at these positions provide additional stability and reactivity, making the compound suitable for a wide range of synthetic transformations. The stereochemistry of the compound, specifically the (2S,5R) configuration, is crucial for its biological activity and selectivity in various pharmacological applications.

Recent advancements in medicinal chemistry have highlighted the importance of O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate in the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl group on the piperidine ring can be readily functionalized to introduce various substituents that enhance the compound's pharmacological properties.

In addition to its role in drug synthesis, O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate has been investigated for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands are essential in enantioselective reactions, which are critical for producing optically pure compounds used in pharmaceuticals and fine chemicals. The (2S,5R) configuration of this compound provides a chiral environment that can influence the stereochemistry of the products formed during catalytic reactions.

The chemical stability and reactivity of O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate have also been studied extensively. Research has shown that the tert-butyl ester at the C-1 position provides enhanced stability under various reaction conditions, while the methyl ester at the C-2 position facilitates selective deprotection and further functionalization. These properties make it an ideal candidate for use in complex multistep syntheses where maintaining the integrity of intermediate compounds is crucial.

From a synthetic perspective, O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate can be prepared through a series of well-established organic reactions. One common approach involves the condensation of a suitable piperidine derivative with appropriate carboxylic acids or their derivatives under controlled conditions. The stereochemical control during synthesis is achieved through carefully selected catalysts and reaction conditions that favor the formation of the desired (2S,5R) isomer.

In terms of safety and handling, O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate should be stored under dry conditions and protected from light to maintain its stability. It is important to follow standard laboratory safety protocols when handling this compound to ensure both personal safety and product integrity.

Overall, O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 227758-96-5) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an indispensable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.